Cas no 1781803-50-6 (3-(2-Bromophenyl)-2-fluoropropanoic acid)

• Product Name: 3-(2-Bromophenyl)-2-fluoropropanoic acid
• CAS No: 1781803-50-6
• MF: C₉H₈BrFO₂
• MW: 247.061025619507
• CID: 5056733
• Update Time: 2025-10-28

3-(2-Bromophenyl)-2-fluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromophenyl)-2-fluoropropanoic acid
• 3-(2-Bromophenyl)-2-fluoropropanoic acid

• Inchi： 1S/C9H8BrFO2/c10-7-4-2-1-3-6(7)5-8(11)9(12)13/h1-4,8H,5H2,(H,12,13)
• InChI Key： PNBTXIJZCBJQEF-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CC(C(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3

Additional information on 3-(2-Bromophenyl)-2-fluoropropanoic acid

Introduction to 3-(2-Bromophenyl)-2-fluoropropanoic acid (CAS No. 1781803-50-6)

3-(2-Bromophenyl)-2-fluoropropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1781803-50-6, is a fluorinated aromatic carboxylic acid derivative featuring a brominated phenyl group. This compound has garnered significant attention in the field of medicinal chemistry and drug discovery due to its unique structural properties and potential biological activities. The presence of both fluorine and bromine substituents in its molecular framework imparts distinct electronic and steric effects, making it a valuable scaffold for designing novel therapeutic agents.

The molecular structure of 3-(2-Bromophenyl)-2-fluoropropanoic acid consists of a propionic acid moiety linked to a phenyl ring substituted at the 2-position with a bromine atom, while the α-carbon of the propionic acid is fluorinated. This specific arrangement of atoms endows the compound with a balance of lipophilicity and polarity, which is often critical for drug-like properties such as solubility, bioavailability, and target binding affinity. The bromophenyl moiety, in particular, is known to enhance interactions with biological targets due to its ability to engage in halogen bonding and π-stacking interactions.

In recent years, 3-(2-Bromophenyl)-2-fluoropropanoic acid has been explored as a key intermediate in the synthesis of various pharmacologically active compounds. Its utility spans across multiple therapeutic areas, including oncology, inflammation, and central nervous system disorders. The fluorine atom in its structure is particularly noteworthy, as fluorine-containing compounds often exhibit improved metabolic stability and binding affinity to biological targets compared to their non-fluorinated counterparts.

One of the most compelling aspects of 3-(2-Bromophenyl)-2-fluoropropanoic acid is its role in the development of small-molecule inhibitors targeting enzyme-catalyzed reactions. For instance, researchers have utilized this compound as a building block in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The fluorinated propionic acid moiety serves as a hinge-binding region that interacts with key residues in the active site of target enzymes, modulating their activity effectively.

Recent studies have highlighted the potential of 3-(2-Bromophenyl)-2-fluoropropanoic acid in modulating signaling pathways associated with neurodegenerative diseases. By serving as a precursor for more complex molecules, this compound has been investigated for its ability to interfere with aberrant signaling cascades involved in conditions such as Alzheimer's disease and Parkinson's disease. The combination of bromine and fluorine substituents is particularly advantageous in this context, as it allows for fine-tuning of binding interactions with protein targets.

The synthesis of 3-(2-Bromophenyl)-2-fluoropropanoic acid typically involves multi-step organic reactions starting from commercially available aromatic precursors. Key synthetic strategies include halogenation at the phenyl ring followed by fluorination at the α-carbon position. Advances in catalytic methods have enabled more efficient and scalable production processes, making this compound more accessible for medicinal chemistry applications.

From a computational chemistry perspective, 3-(2-Bromophenyl)-2-fluoropropanoic acid has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have revealed that the compound can adopt multiple conformations depending on its environment, which may influence its binding affinity and selectivity. The presence of both bromine and fluorine atoms allows for diverse interaction patterns with proteins, including hydrogen bonding, hydrophobic interactions, and halogen bonding.

In conclusion, 3-(2-Bromophenyl)-2-fluoropropanoic acid (CAS No. 1781803-50-6) represents a promising scaffold for drug discovery due to its unique structural features and potential biological activities. Its incorporation into more complex molecules has yielded several lead compounds with therapeutic potential across various disease areas. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in medicinal chemistry innovation.